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Compound of Interest

Compound Name: Benzothioamide-d5

Cat. No.: B12315257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and
emergency procedures for Benzothioamide-d5. The information is intended to ensure the safe
use of this compound in a laboratory and research setting.

Introduction to Benzothioamide-d5

Benzothioamide-d5 is the deuterium-labeled version of Benzothioamide.[1] It is primarily
utilized as a tracer or an internal standard for quantitative analysis in research and
development, particularly in pharmacokinetic and metabolic studies.[1] Its chemical and
physical properties are similar to its non-deuterated counterpart, but its safety profile requires
careful consideration due to its classification as a hazardous substance.

Synonyms: Thiobenzamide-2,3,4,5,6-d5, 2,3,4,5,6-pentadeuteriobenzenecarbothioamide[2]
CAS Number: 1219804-59-7[1]

Hazard Identification and Classification

Benzothioamide-d5 is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[3]

e GHS Classification:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]
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o Germ Cell Mutagenicity (Category 2), H341: Suspected of causing genetic defects.[3]

e GHS Label Elements:

o

Pictogram:

= Health Hazard

[¢]

Signal Word: Warning[3]

Hazard Statements:

[¢]

» H302: Harmful if swallowed.[3]

» H341: Suspected of causing genetic defects.[3]

[¢]

Other Hazards: May form explosive dust-air mixtures upon intense heating.[3] Vapors are
heavier than air and may spread along floors.

Quantitative Data Summary

The following tables summarize the key quantitative data for Benzothioamide-d5 and its non-
deuterated analog.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C7H2DsNS [1]
Molecular Weight 142.24 g/mol [2]
Appearance Solid [1]
Melting Point 125 - 128 °C (257 - 262 °F) [3]
Solubility Slightly soluble in water. [4]

) N Stable under standard ambient
Chemical Stability N [3]
conditions (room temperature).
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Table 2: Toxicological Data

Metric Value Species Notes

o Data for non-
Acute Oral Toxicity

1160 mg/kg Mouse deuterated analog,
(LD50)

Benzamide.[5]

No component of this
product present at
levels greater than or
Carcinogenicity equal t0 0.1% is N/A [3]
identified as a
carcinogen by IARC,
NTP, or OSHA.

Category 2:
Germ Cell gory

o Suspected of causing N/A [3]
Mutagenicity

genetic defects.

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is mandatory when handling Benzothioamide-d5 to minimize
exposure and risk.

4.1. Engineering Controls
e Work should be conducted in a well-ventilated area.[6]

o Use process enclosures, local exhaust ventilation, or other engineering controls to keep
airborne levels below recommended exposure limits.[5]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[7]

4.2. Personal Protective Equipment (PPE)
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A comprehensive PPE protocol is essential. The following diagram outlines the selection
process.

@ Benzothioam@

Assess Task:
- Weighing solid
- Preparing solution
- Transferring

Standard PPE:
- Safety glasses with side shields
- Nitrile gloves (check breakthrough time)
- Lab coat

Potential for dust or aerosol generation?

Add Respiratory Protection:
- NIOSH/MSHA approved respirator

Add Face Shield

Proceed with handling

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) selection workflow for handling
Benzothioamide-d5.

4.3. Hygiene Measures

Wash hands thoroughly after handling the substance.[3][6]

Do not eat, drink, or smoke in the work area.[3][6]

Remove and wash contaminated clothing before reuse.[3][6]

Preventive skin protection is recommended.[3]
4.4. Storage
o Store in a tightly closed container in a dry, well-ventilated place.[6]

e The storage area should be locked up or accessible only to qualified or authorized
personnel.[3]

 Recommended storage temperature is specified on the product label.[3] For long-term
stability, storage at -20°C (powder) or -80°C (in solvent) is advised.[1]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of exposure. This section details the
necessary first-aid and spill response protocols.

5.1. First-Aid Measures

The following diagram outlines the logical steps for responding to an exposure event.
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Caption: First-aid response logic for different routes of exposure to Benzothioamide-d5.

5.2. Spill Response Protocol

¢ Personal Precautions: Avoid inhalation of dust and contact with the substance.[3] Ensure

adequate ventilation and evacuate the danger area.[3]

+ Environmental Precautions: Prevent the product from entering drains.[3]

¢ Containment and Cleaning:

o Cover drains.[3]

o Collect the spill using dry methods (e.g., sweeping, shoveling) that avoid generating dust.

[3]

o Place the collected material in a suitable, labeled container for disposal.[3]
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o Clean the affected area thoroughly.
o Dispose of the waste in accordance with approved procedures.[3]

Disposal Considerations

Waste material must be disposed of in accordance with all applicable national and local

regulations.[3]

Leave chemicals in their original containers.[3]

Do not mix with other waste.[3]

Handle uncleaned containers in the same manner as the product itself.[3]

Dispose of contents and containers at an approved waste disposal plant.[3]

The following diagram illustrates the logical workflow for handling Benzothioamide-d5, from

initial safety assessment to final disposal.

Post-Handling Phase

Preparation Phase Handling & Use Phase
Store Properly Dispose of Waste
Ezeview SDS & Understand Hazard: ct Appropriate PPE Handle in Ventilated Area " |- *[\(Locked, Tightly Closed, Dry), (Approved Waste Plant)

Practice Good Hygiene
(Wash hands, No food/drink)

Is Sele
(H302, H341) (Gloves, Goggles, Lab Coat, Respirator if needed), (Fume Hood)

Emergency Procedures
(First Aid / Spill Response)

Click to download full resolution via product page

Caption: Comprehensive workflow for the safe handling of Benzothioamide-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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